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Compound of Interest

Compound Name: 3-Bromo-5-fluoroaniline

Cat. No.: B180217

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 3-Bromo-5-fluoroaniline, a key intermediate in the development of various pharmaceutical
and agrochemical compounds. This document details experimental protocols, physical and
chemical properties, and spectroscopic data to support research and development activities.

Physicochemical Properties

3-Bromo-5-fluoroaniline (CAS No: 134168-97-1) is a substituted aniline with the molecular
formula CeHsBrFN.[1] Its key physicochemical properties are summarized in the table below for
easy reference.
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Property Value Source
Molecular Weight 190.01 g/mol [1]
Exact Mass 188.95894 Da [1]
Appearance Yellow Liquid [2]
Density 1.8+ 0.1 g/cm3 [2]
Boiling Point 245.5 °C at 760 mmHg [2]
Flash Point 103.3+21.8°C [2]
Refractive Index 1.580 [2]

Synthesis Protocol

A common and effective method for the synthesis of 3-Bromo-5-fluoroaniline is the reduction
of the corresponding nitro compound, 1-bromo-3-fluoro-5-nitrobenzene. The following protocol
is based on established chemical literature.

Synthesis Workflow
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis and Characterization of 3-Bromo-5-
fluoroaniline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180217#synthesis-and-characterization-of-3-bromo-
5-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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